Cas no 153122-60-2 ((4-chloro-2-fluoro-5-methoxy-phenyl)boronic acid)

• Product Name: (4-chloro-2-fluoro-5-methoxy-phenyl)boronic acid
• CAS No: 153122-60-2
• MF: C₇H₇BClFO₃
• MW: 204.391084909439
• MDL: MFCD12912365
• CID: 836039
• PubChem ID: 10932600
• Update Time: 2025-05-25

(4-chloro-2-fluoro-5-methoxy-phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-fluoro-5-methoxyphenyl)boronic acid
• 4-Chloro-2-fluoro-5-methoxyphenylboronic acid
• Boronic-acid-B--2-chloro-3-fluoro-4-pyridinyl--
• 2-fluoro-4-chloro-5-methoxyphenylboronic acid
• 4-chloro-2-fluoro-5-methoxybenzeneboronic acid
• (4-chloro-2-fluoro-5-methoxy-phenyl)boronic acid
• (4-Chloro-2-fluoro-5-methoxyphenyl)boronicacid
• GCQRPPPUHXEHJO-UHFFFAOYSA-N
• DTXSID20448809
• C7H7BClFO3
• CS-0061949
• N11811
• EN300-7366033
• SCHEMBL6176724
• MFCD12912365
• AKOS015850114
• 153122-60-2
• Z1269149450
• Boronic acid, (4-chloro-2-fluoro-5-methoxyphenyl)-
• 1N-902

• MDL： MFCD12912365
• Inchi： 1S/C7H7BClFO3/c1-13-7-2-4(8(11)12)6(10)3-5(7)9/h2-3,11-12H,1H3
• InChI Key： GCQRPPPUHXEHJO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(B(O)O)=CC=1OC)F

Computed Properties

• Exact Mass: 204.01600
• Monoisotopic Mass: 204.0160801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.511
• Boiling Point: 339.193 °C at 760 mmHg
• Flash Point: 158.938 °C
• PSA: 49.69000
• LogP: 0.16750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (4-chloro-2-fluoro-5-methoxy-phenyl)boronic acid

Recent Advances in the Application of (4-Chloro-2-Fluoro-5-Methoxy-Phenyl)Boronic Acid (CAS: 153122-60-2) in Chemical Biology and Pharmaceutical Research

The compound (4-chloro-2-fluoro-5-methoxy-phenyl)boronic acid (CAS: 153122-60-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic acid derivative, it serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (4-chloro-2-fluoro-5-methoxy-phenyl)boronic acid as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the incorporation of this boronic acid moiety significantly enhanced the binding affinity and selectivity of the inhibitors, leading to improved therapeutic efficacy in B-cell malignancies. The compound's unique electronic properties, attributed to the chloro and fluoro substituents, were found to play a critical role in modulating the pharmacokinetic profile of the final drug candidates.

Another groundbreaking application of (4-chloro-2-fluoro-5-methoxy-phenyl)boronic acid was reported in the field of targeted protein degradation. A 2024 Nature Chemical Biology paper detailed its use in the design of heterobifunctional molecules that recruit E3 ubiquitin ligases to specific target proteins. The boronic acid group facilitated the formation of stable complexes with target proteins, enabling efficient degradation via the ubiquitin-proteasome system. This approach holds promise for addressing previously undruggable targets in oncology and neurodegenerative diseases.

Recent advances in synthetic methodology have also expanded the utility of this compound. A 2023 ACS Catalysis publication described a novel, environmentally benign protocol for the large-scale production of (4-chloro-2-fluoro-5-methoxy-phenyl)boronic acid using continuous flow chemistry. This innovation addresses previous challenges associated with the compound's synthesis, such as low yields and the generation of hazardous byproducts, making it more accessible for industrial applications.

From a mechanistic perspective, computational studies have provided deeper insights into the molecular interactions of (4-chloro-2-fluoro-5-methoxy-phenyl)boronic acid with biological targets. Density functional theory (DFT) calculations and molecular dynamics simulations have elucidated how the compound's substituents influence its binding modes and reactivity, offering valuable guidance for rational drug design.

Looking ahead, the unique properties of (4-chloro-2-fluoro-5-methoxy-phenyl)boronic acid continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in the development of covalent inhibitors, biosensors, and materials for drug delivery systems. As synthetic methodologies evolve and our understanding of boronic acid chemistry deepens, this compound is poised to play an increasingly important role in advancing chemical biology and pharmaceutical sciences.